Cas no 1178246-62-2 (Tert-butyl[(3,5-dimethylphenyl)methyl]amine)

• Product Name: Tert-butyl[(3,5-dimethylphenyl)methyl]amine
• CAS No: 1178246-62-2
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 5040940
• PubChem ID: 58771884
• Update Time: 2026-02-28

Tert-butyl[(3,5-dimethylphenyl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• tert-butyl[(3,5-dimethylphenyl)methyl]amine
• N-[(3,5-dimethylphenyl)methyl]-2-methylpropan-2-amine
• Tert-butyl[(3,5-dimethylphenyl)methyl]amine

• Inchi： 1S/C13H21N/c1-10-6-11(2)8-12(7-10)9-14-13(3,4)5/h6-8,14H,9H2,1-5H3
• InChI Key： JPIPELLQNJFKIS-UHFFFAOYSA-N
• SMILES： N(CC1C=C(C)C=C(C)C=1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 159
• XLogP3: 3
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on Tert-butyl[(3,5-dimethylphenyl)methyl]amine

Recent Advances in the Study of 1178246-62-2 and Tert-butyl[(3,5-dimethylphenyl)methyl]amine in Chemical Biology and Pharmaceutical Research

The chemical compound with the CAS number 1178246-62-2 and the product name Tert-butyl[(3,5-dimethylphenyl)methyl]amine have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being investigated for their potential applications in drug discovery, particularly in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique chemical properties of 1178246-62-2, which make it a promising candidate for use in medicinal chemistry. The compound's structure allows for versatile modifications, enabling researchers to explore its interactions with various biological targets. Tert-butyl[(3,5-dimethylphenyl)methyl]amine, on the other hand, has been identified as a key intermediate in the synthesis of several pharmacologically active molecules. Its role in facilitating the formation of complex chemical structures has been a focal point of recent research.

One of the most notable advancements in this area is the development of new synthetic routes for 1178246-62-2, which have improved both the yield and purity of the compound. Researchers have employed advanced techniques such as microwave-assisted synthesis and flow chemistry to optimize the production process. These innovations have not only enhanced the scalability of the synthesis but also reduced the environmental impact, aligning with the principles of green chemistry.

In terms of biological activity, preliminary studies have demonstrated that 1178246-62-2 exhibits potent inhibitory effects on certain enzymes involved in disease pathways. For instance, it has shown promise as an inhibitor of protein kinases, which are often implicated in cancer and inflammatory diseases. Tert-butyl[(3,5-dimethylphenyl)methyl]amine, meanwhile, has been explored for its potential as a building block in the design of receptor antagonists, particularly in the context of neurological disorders.

The combination of these two compounds has also been investigated for synergistic effects. Recent in vitro and in vivo studies have suggested that their co-administration could enhance therapeutic efficacy while minimizing side effects. This has opened up new avenues for combination therapy, particularly in the treatment of complex diseases such as cancer and neurodegenerative disorders.

Despite these promising findings, challenges remain in the clinical translation of these compounds. Issues such as bioavailability, pharmacokinetics, and toxicity need to be addressed through further preclinical studies. Additionally, the regulatory pathway for these novel compounds will require rigorous evaluation to ensure their safety and efficacy in human trials.

In conclusion, the ongoing research on 1178246-62-2 and Tert-butyl[(3,5-dimethylphenyl)methyl]amine underscores their potential as valuable tools in drug discovery and development. The advancements in synthetic chemistry and biological evaluation have provided a solid foundation for future studies. However, continued efforts are needed to overcome the existing challenges and fully realize their therapeutic potential.